1-[(6-Bromonaphthalen-2-yl)oxy]-3-(piperidin-1-yl)propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[(6-Bromonaphthalen-2-yl)oxy]-3-(piperidin-1-yl)propan-2-ol is a useful research compound. Its molecular formula is C18H22BrNO2 and its molecular weight is 364.283. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Piperidine Derivatives Synthesis : Research on piperidine derivatives, including 1-phenyl-3-(piperidin-1-yl)propan- and butan-1-ol derivatives, demonstrates their diverse pharmacological properties and applications in various fields (Vardanyan, 2018).
Antibacterial Studies : N-substituted derivatives of piperidinyl compounds, including 1-[(6-Bromonaphthalen-2-yl)oxy]-3-(piperidin-1-yl)propan-2-ol, have been synthesized and analyzed for their antibacterial properties. These compounds show moderate to significant activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
Biological Activities
Growth-Promoting Activity : Alkylation of naphthols with derivatives like 1-alkyl-piperidin-4-ones has been shown to possess high growth-promoting activity. This includes the enhancement of productivity in crops like beetroot seeds and potatoes (Omirzak et al., 2013).
Potential Anticancer Agents : Some piperidinyl-1,3,4-oxadiazole derivatives have shown promising results as potential anticancer agents. This includes the evaluation of their inhibitory effects on cancer cell lines, indicating their therapeutic potential in cancer research (Rehman et al., 2018).
Chemical Synthesis and Molecular Structure
Synthesis and Molecular Structure Analysis : Studies on the synthesis and characterization of various piperidinyl compounds, including their spectral and structural analysis, contribute significantly to understanding their chemical properties and potential applications (Sundararajan et al., 2015).
Asymmetric Synthesis and Applications : Research on asymmetric synthesis involving piperidine derivatives provides insights into the preparation of chiral compounds, which have broad applications in pharmaceuticals and organic chemistry (Chen et al., 2013).
Properties
IUPAC Name |
1-(6-bromonaphthalen-2-yl)oxy-3-piperidin-1-ylpropan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22BrNO2/c19-16-6-4-15-11-18(7-5-14(15)10-16)22-13-17(21)12-20-8-2-1-3-9-20/h4-7,10-11,17,21H,1-3,8-9,12-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAYPZNCTTLUDSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(COC2=CC3=C(C=C2)C=C(C=C3)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.